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Compound of Interest

Compound Name: 3-Bromopropionyl! chloride

Cat. No. B108729

An In-depth Technical Guide to 3-Bromopropionyl Chloride: Chemical Properties and
Synthetic Applications

Introduction

3-Bromopropionyl chloride (CAS No: 15486-96-1) is a highly versatile bifunctional reagent
extensively utilized in organic synthesis.[1][2] Its molecular structure incorporates two key
reactive sites: a highly electrophilic acyl chloride and a primary alkyl bromide.[1] This dual
functionality allows it to serve as a valuable building block for a wide array of more complex
molecules, particularly in the synthesis of pharmaceutical intermediates and active
pharmaceutical ingredients (APIs).[1][3] This guide provides a comprehensive overview of its
chemical properties, reactivity, experimental protocols, and safety information for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

3-Bromopropionyl chloride is a colorless to clear yellow liquid with a pungent odor.[3][4] It is
soluble in common organic solvents but reacts with water and other nucleophilic solvents like
alcohols.[3][5][€] Its core physicochemical properties are summarized below.
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Property Value Source(s)
Molecular Formula CsH4BrCIO [4107118]
Molecular Weight 171.42 g/mol [410719]
CAS Number 15486-96-1 [11[3]114]
EINECS Number 239-515-2 [4][9]
Density 1.701 g/mL at 25 °C [4][10][11]
Boiling Point 55-57 °C at 17 mmHg (23 hPa)  [4][10][11]
Refractive Index (n20/D) 1.49 [10][11]
Flash Point 79 °C (174.2 °F) - closed cup [10]
Appearance Clear yellow liquid [3114]
InChi Key IHBVNSPHKMCPST- (LOI[12][12]
UHFFFAOYSA-N
SMILES C(CBr)C(=0)Cl [9][10]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 3-Bromopropionyl chloride

and its derivatives.
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Spectroscopic Data Details Source(s)

Molecular lon (M+): ~170 m/z.
The presence of bromine and

Mass Spectrometry (MS) chlorine isotopes (Br: ~79/81, [12]
Cl: ~35/37) results in a

characteristic isotopic pattern.

Key peaks include a strong
absorption band for the C=0

Infrared (IR) Spectroscopy stretch of the acyl chloride, [13]
typically found in the region of
1780-1815 cm1,

While specific spectral data is
not provided in the search
results, *H and 13C NMR are

] standard techniques for
Nuclear Magnetic Resonance

confirming the structure. The [31[8]
(NMR)

proton NMR would be
expected to show two triplet
signals corresponding to the

two methylene (-CHz-) groups.

Chemical Reactivity and Applications

The synthetic utility of 3-Bromopropionyl chloride stems from its two distinct reactive centers,
which can often be addressed selectively by controlling reaction conditions.[1] The electron-
withdrawing effect of the adjacent bromine atom enhances the electrophilicity of the carbonyl
carbon, making it a highly efficient acylating agent.[1]

Dual Reactivity Pathways

The compound's primary modes of reaction are nucleophilic acyl substitution at the carbonyl
carbon and nucleophilic substitution at the carbon bearing the bromine atom. This allows for
sequential reactions to build molecular complexity.
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3-Bromopropionyl Chloride
(Br-CH2CH2-COCI)

Acyl Chloride Reactivity
(Highly Electrophilic Carbonyl)

Alkyl Bromide Reactivity
(Nucleophilic Substitution)

Thiol/Amine Attack
on Alkyl-Br

Intramolecular

+Amines (R-NHz) Nucleophile

+ Arenes (Ar-H)

A J

Cyclization Products
(e.g., Heterocycles)

Biomolecule Modification
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’

Dissolve amine (1.0 eq) and base
(e.g., EtsN, 1.2 eq) in anhydrous
dichloromethane (DCM).

Cool mixture to 0 °C
in an ice bath.

Add 3-Bromopropionyl chloride (1.1 eq)
dissolved in DCM dropwise.

Stir at 0 °C for 30 min, then
warm to room temperature.

Quench with H20. Separate layers.
Wash organic phase with dilute HCI,
sat. NaHCOs, and brine.

Dry organic layer (Na2S0a4),
filter, and concentrate
in vacuo.

Purify crude product via
column chromatography or
recrystallization.

Obtain pure amide product
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3-Bromopropionyl Chloride
+ Lewis Acid (AICIs)

Formation of Acylium lon Aromatic Ring
[Br-CH2CH2-C=0]* AICla~ (e.g., Benzene)

Electrophilic Attack

Sigma Complex (Arenium lon)
(Wheland Intermediate)

Deprotonation by AlCla~

Final Product Catalyst Regeneration
(Ar-CO-CH2CH2-Br) (AICIs + HCI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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